Cas no 1806702-70-4 (Methyl 3-(3-methoxy-3-oxopropyl)-4-methylbenzoate)

• Product Name: Methyl 3-(3-methoxy-3-oxopropyl)-4-methylbenzoate
• CAS No: 1806702-70-4
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 5008455
• Update Time: 2025-10-29

Methyl 3-(3-methoxy-3-oxopropyl)-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(3-methoxy-3-oxopropyl)-4-methylbenzoate

• Inchi： 1S/C13H16O4/c1-9-4-5-11(13(15)17-3)8-10(9)6-7-12(14)16-2/h4-5,8H,6-7H2,1-3H3
• InChI Key： VUOHAUANMASOJC-UHFFFAOYSA-N
• SMILES： O(C)C(CCC1C=C(C(=O)OC)C=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 275
• XLogP3: 2.2
• Topological Polar Surface Area: 52.6

Additional information on Methyl 3-(3-methoxy-3-oxopropyl)-4-methylbenzoate

Methyl 3-(3-methoxy-3-oxopropyl)-4-methylbenzoate: A Comprehensive Overview

Methyl 3-(3-methoxy-3-oxopropyl)-4-methylbenzoate, with the CAS number 1806702-70-4, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzoate ester group and a substituted propyl chain. The methyl benzoate moiety serves as the primary functional group, while the 3-methoxy-3-oxopropyl substituent introduces additional complexity and reactivity to the molecule.

Recent studies have highlighted the potential of Methyl 3-(3-methoxy-3-oxopropyl)-4-methylbenzoate in various applications, particularly in drug development and material science. Its benzene ring structure provides a stable framework for further chemical modifications, making it an ideal candidate for synthesizing bioactive compounds. The methoxy group within the propyl chain contributes to the molecule's solubility and bioavailability, which are critical factors in pharmaceutical design.

The synthesis of Methyl 3-(3-methoxy-3-oxopropyl)-4-methylbenzoate involves a multi-step process that typically begins with the preparation of the benzoic acid derivative. This is followed by esterification to introduce the methyl group and subsequent alkylation to attach the propyl chain. The reaction conditions are carefully optimized to ensure high yield and purity, as impurities can significantly affect the compound's performance in downstream applications.

One of the most promising areas of research involving Methyl 3-(3-methoxy-3-oxopropyl)-4-methylbenzoate is its potential use as a precursor in the synthesis of bioactive molecules. Recent findings suggest that this compound can serve as a building block for creating compounds with anti-inflammatory, antioxidant, and anticancer properties. For instance, studies have shown that derivatives of this compound can inhibit certain enzymes associated with inflammation, making them potential candidates for treating conditions like arthritis and neurodegenerative diseases.

In addition to its pharmacological applications, Methyl 3-(3-methoxy-3-oxopropyl)-4-methylbenzoate has also been explored for its role in material science. Its unique chemical structure allows it to act as a versatile monomer in polymer synthesis, contributing to the development of advanced materials with tailored properties. Researchers have demonstrated that polymers incorporating this compound exhibit improved mechanical strength and thermal stability, making them suitable for use in high-performance applications such as aerospace and electronics.

The physical properties of Methyl 3-(3-methoxy-3-oxopropyl)-4-methylbenzoate are also worth noting. It exists as a crystalline solid at room temperature with a melting point of approximately 125°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it amenable to various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From an environmental perspective, Methyl 3-(3-methoxy-3-oxopropyl)-4-methylbenzoate has been assessed for its biodegradability and toxicity. Studies indicate that it undergoes moderate biodegradation under aerobic conditions, suggesting that it poses minimal long-term risks to aquatic ecosystems when properly managed. However, further research is needed to fully understand its environmental impact and develop strategies for safe disposal.

In conclusion, Methyl 3-(3-methoxy-3-oxopropyl)-4-methylbenzoate is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, combined with its favorable physical and chemical properties, makes it an invaluable tool for researchers in academia and industry alike. As ongoing studies continue to uncover new insights into its capabilities, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.